Cas no 98072-01-6 (3,5-Dioxa-2,4,6-trisilaheptane-2,6-diol,2,4,4-trimethyl-6-phenyl-)

3,5-Dioxa-2,4,6-trisilaheptane-2,6-diol,2,4,4-trimethyl-6-phenyl- structure
98072-01-6 structure
Product Name:3,5-Dioxa-2,4,6-trisilaheptane-2,6-diol,2,4,4-trimethyl-6-phenyl-
CAS No:98072-01-6
MF:C11H22O4Si3
MW:302.546486377716
CID:812458
PubChem ID:113479
Update Time:2025-04-19

3,5-Dioxa-2,4,6-trisilaheptane-2,6-diol,2,4,4-trimethyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dioxa-2,4,6-trisilaheptane-2,6-diol,2,4,4-trimethyl-6-phenyl-
    • 1,1,3,3,5-pentamethyl-5-phenyltrisiloxane-1,5-diol
    • NS00065751
    • 98072-01-6
    • EINECS 308-451-8
    • DTXSID30913477
    • Inchi: 1S/C11H22O4Si3/c1-16(2,12)14-17(3,4)15-18(5,13)11-9-7-6-8-10-11/h6-10,12-13H,1-5H3
    • InChI Key: VVOIJRCEACLCDQ-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(O[Si](C)(C)O)O[Si](C)(C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 302.083
  • Monoisotopic Mass: 302.083
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • Density: 1.05
  • Boiling Point: 311.5°Cat760mmHg
  • Flash Point: 142.2°C
  • Refractive Index: 1.488
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